Cas no 2445794-43-2 (1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride)

• Product Name: 1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride
• CAS No: 2445794-43-2
• MF: C₁₇H₂₅ClN₂O₃
• MW: 340.845003843308
• MDL: MFCD32692558
• CID: 5680218
• PubChem ID: 155821499
• Update Time: 2025-10-30

1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1-Aminoethyl)piperidin-1-yl]-2-(2,3-dihydro-1,4-benzodioxin-3-yl)ethanone;hydrochloride
• 2445794-43-2
• 1-[4-(1-aminoethyl)piperidin-1-yl]-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride
• EN300-26676499
• Ethanone, 1-[4-(1-aminoethyl)-1-piperidinyl]-2-(2,3-dihydro-1,4-benzodioxin-2-yl)-, hydrochloride (1:1)
• 1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride

• MDL： MFCD32692558
• Inchi： 1S/C17H24N2O3.ClH/c1-12(18)13-6-8-19(9-7-13)17(20)10-14-11-21-15-4-2-3-5-16(15)22-14;/h2-5,12-14H,6-11,18H2,1H3;1H
• InChI Key： GKQBVAXFXLJKIX-UHFFFAOYSA-N
• SMILES： C(C1COC2=CC=CC=C2O1)C(N1CCC(C(N)C)CC1)=O.Cl

Computed Properties

• Exact Mass: 340.1553704g/mol
• Monoisotopic Mass: 340.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride

Recent Advances in the Study of 1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride (CAS: 2445794-43-2)

The compound 1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride (CAS: 2445794-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique piperidine and benzodioxin structural motifs, has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and other medical conditions. This research brief aims to summarize the latest findings related to this compound, providing insights into its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride, with particular emphasis on improving its yield and purity. Advanced synthetic routes, including multi-step organic reactions and catalytic processes, have been explored to achieve higher efficiency and scalability. Researchers have also investigated the compound's stability under various conditions, which is critical for its formulation and long-term storage. These efforts are essential for ensuring the compound's viability as a potential drug candidate.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that 1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride exhibits promising binding affinity for specific receptors in the CNS. For instance, it has shown selective interaction with serotonin and dopamine receptors, suggesting potential applications in the treatment of mood disorders, schizophrenia, and Parkinson's disease. Additionally, its neuroprotective effects have been observed in animal models, highlighting its potential in mitigating neurodegenerative processes.

Further research has explored the compound's pharmacokinetic and toxicological profiles. Studies have indicated that 1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride has favorable absorption and distribution properties, with moderate bioavailability. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Toxicological assessments have revealed a generally safe profile at therapeutic doses, though further studies are needed to evaluate long-term safety and potential drug-drug interactions.

The potential clinical applications of this compound are vast, with ongoing research exploring its utility beyond CNS disorders. For example, recent investigations have suggested its role in modulating inflammatory pathways, opening avenues for its use in autoimmune diseases and chronic inflammation. Additionally, its structural features make it a candidate for further chemical modifications, potentially leading to derivatives with enhanced efficacy and reduced side effects.

In conclusion, 1-4-(1-aminoethyl)piperidin-1-yl-2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethan-1-one hydrochloride (CAS: 2445794-43-2) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a valuable candidate for further development, with potential applications in CNS disorders, inflammation, and beyond. Continued research efforts are essential to fully elucidate its mechanism of action, optimize its therapeutic potential, and advance it toward clinical trials.